Cas no 2171771-12-1 (3-(3-bromo-4-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3-bromo-4-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171771-12-1
• MF: C₂₅H₂₀BrClN₂O₅
• MW: 543.793704986572
• CID: 5603339
• PubChem ID: 165503701
• Update Time: 2025-06-15

3-(3-bromo-4-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171771-12-1
• EN300-1494946
• 3-[(3-bromo-4-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 3-(3-bromo-4-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C25H20BrClN2O5/c26-20-11-14(9-10-21(20)27)28-24(32)22(12-23(30)31)29-25(33)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： QKDNALGDGVKLJD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 542.02441g/mol
• Monoisotopic Mass: 542.02441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3-bromo-4-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(3-bromo-4-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171771-12-1)

3-(3-bromo-4-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171771-12-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of 3-(3-bromo-4-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is characterized by a complex arrangement of functional groups, including a bromo and chloro-substituted phenyl ring, a carbamoyl group, and an amino acid derivative linked through a methoxycarbonyl moiety. Such structural features contribute to its unique chemical properties and potential biological interactions.

In recent years, there has been a growing interest in the development of molecules that can modulate intracellular signaling pathways. The presence of both hydrophobic and polar regions in this compound suggests that it may interact with biological targets in multiple ways, potentially enhancing its efficacy as a pharmacological agent. The fluoren-9-yl moiety, in particular, is known for its ability to enhance the solubility and bioavailability of compounds, which could be a critical factor in its future applications.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacokinetic properties. The synthesis and characterization of 3-(3-bromo-4-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have provided valuable insights into the design of novel compounds with enhanced binding affinity and selectivity. This has been particularly relevant in the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

The bromo and chloro substituents on the phenyl ring are strategically positioned to allow for further derivatization, enabling chemists to explore a wide range of analogs with tailored biological activities. This flexibility has made this compound a valuable scaffold for drug discovery efforts. Additionally, the methoxycarbonyl group serves as a protecting group for the amino function, which can be later modified to introduce other pharmacophores or linkages.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. Inhibitors are crucial tools in drug development, as they can block the activity of specific enzymes or receptors involved in disease pathways. The unique structural features of 3-(3-bromo-4-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid make it an excellent candidate for designing such inhibitors. Recent studies have shown that similar compounds have demonstrated efficacy in preclinical models, paving the way for further investigation.

The use of computational methods has also played a significant role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how it might interact with biological targets at the atomic level. These studies have provided valuable insights into its binding mode and have helped guide the optimization process. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify promising candidates more efficiently.

In conclusion, 3-(3-bromo-4-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171771-12-1) represents a significant advancement in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile tool for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.